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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596073 Get Quote

Despite its commercial availability, a comprehensive review of scientific literature reveals no

primary research detailing the discovery, isolation, or characterization of a compound referred

to as "Enhydrin chlorohydrin" or "Chloroenhydrin." This technical overview addresses the

current state of knowledge and the significant information gap surrounding this putative

molecule.

Researchers, scientists, and drug development professionals seeking information on

"Enhydrin chlorohydrin" will find a conspicuous absence of peer-reviewed studies. While

several chemical suppliers list a compound with the CAS number 38230-99-8 and a molecular

formula of C₂₃H₂₉ClO₁₀, the foundational scientific evidence for its existence, natural or

synthetic, remains elusive. This document summarizes the available information and highlights

the critical need for primary research to validate the claims made by commercial entities.

Commercial Availability and Contradictory
Information
A handful of chemical suppliers market a product named "Enhydrin chlorohydrin" or

"Chloroenhydrin." One supplier, Amsbio, presents conflicting information, stating that the

compound is a natural product from Smallanthus sonchifolius (commonly known as yacon)

while also claiming it is prepared from Arthrobacter luteus. Such inconsistencies, coupled with

the lack of supporting scientific literature, raise significant questions about the compound's

origin and identity.
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The Parent Compound: Enhydrin
In contrast to its purported chlorinated derivative, Enhydrin is a well-documented sesquiterpene

lactone naturally occurring in Smallanthus sonchifolius. Scientific literature extensively covers

its isolation from this plant species, its chemical structure, and its various biological activities,

including trypanocidal and potential anti-diabetic properties.

The Chlorohydrin Moiety
Chlorohydrins are a class of chemical compounds containing both a chlorine atom and a

hydroxyl group attached to adjacent carbon atoms. While naturally occurring chlorinated

sesquiterpene lactones have been identified from various plant sources, a specific "Enhydrin
chlorohydrin" has not been reported in any peer-reviewed study of Smallanthus sonchifolius

or any other natural source.

Unraveling the CAS Number
The CAS number 38230-99-8 is consistently associated with the commercially available

"Enhydrin chlorohydrin." However, a thorough search of scientific databases, including

SciFinder and PubChem, for this specific CAS number does not yield any primary research

articles or patents that describe its synthesis, isolation from a natural source, or detailed

characterization.

A Call for Primary Research
The absence of a foundational scientific publication for "Enhydrin chlorohydrin" presents a

significant challenge for the scientific community. Without access to the primary data, it is

impossible to provide a detailed technical guide that includes:

Verified Experimental Protocols: Methodologies for the discovery, isolation, and purification

of the compound.

Quantitative Data: Spectroscopic data (NMR, MS, IR), purity analysis, and yield from either

natural extraction or chemical synthesis.

Biological Activity Data: Verified in vitro or in vivo data on its mechanism of action or

therapeutic potential.
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Signaling Pathways and Workflows: Diagrams illustrating its biological interactions or the

process of its discovery.

Conclusion
The entity known as "Enhydrin chlorohydrin" exists in a scientific vacuum. While it is offered

for sale, the lack of any supporting peer-reviewed research makes it impossible to validate its

structure, origin, or biological properties. The information available from commercial suppliers is

not a substitute for rigorous scientific investigation and publication. Therefore, this document

serves not as a guide to a known compound, but as a statement on the current, enigmatic

status of "Enhydrin chlorohydrin" and a call for the foundational research required to bring it

into the realm of verified scientific knowledge. Until such research is published, any use of this

compound should be approached with caution and a clear understanding of its unverified

nature.

To cite this document: BenchChem. [The Enigmatic Case of Enhydrin Chlorohydrin: A
Search for Scientific Origins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596073#discovery-and-isolation-of-enhydrin-
chlorohydrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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